Cas no 72288-75-6 (3-hydroxy-4-methyl-1(3H)-Isobenzofuranone)
72288-75-6 structure
Product Name:3-hydroxy-4-methyl-1(3H)-Isobenzofuranone
CAS No:72288-75-6
MF:C9H8O3
MW:164.158022880554
CID:549425
PubChem ID:12746960
Update Time:2025-04-19
3-hydroxy-4-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-4-methyl-1(3H)-Isobenzofuranone
- 3-Hydroxy-4-methylisobenzofuran-1(3H)-one
- 1(3H)-Isobenzofuranone,3-hydroxy-4-methyl-
- 1(3H)-Isobenzofuranone,3-hydroxy-4-methyl-(9CI)
- 3-hydroxy-4-methyl-3H-2-benzofuran-1-one
- SCHEMBL3902371
- 3-Hydroxy-4-methylphthalid
- 72288-75-6
-
- Inchi: 1S/C9H8O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-4,9,11H,1H3
- InChI Key: VZQKIRKYBKMSAZ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C)C=2C1O)=O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
3-hydroxy-4-methyl-1(3H)-Isobenzofuranone Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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